Cas no 1495-61-0 (Pentafluoro-(3-phenylphenyl)-6-sulfane)
1495-61-0 structure
Product Name:Pentafluoro-(3-phenylphenyl)-6-sulfane
CAS No:1495-61-0
MF:C12H9F5S
MW:280.2568795681
CID:4701166
Update Time:2023-08-15
Pentafluoro-(3-phenylphenyl)-6-sulfane Chemical and Physical Properties
Names and Identifiers
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- Pentafluoro-(3-phenylphenyl)-6-sulfane
- (3-Biphenylyl) sulfur(VI)pentafluoride
- [1,1'-Biphenyl]-3-ylpentafluoro-l6-sulfane
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- Inchi: 1S/C12H9F5S/c13-18(14,15,16,17)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
- InChI Key: OIWJVMBIWUTEEU-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C2C=CC=CC=2)C=1)(F)(F)(F)(F)F
Computed Properties
- Exact Mass: 280.03451227 g/mol
- Monoisotopic Mass: 280.03451227 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 1
- Molecular Weight: 280.26
Pentafluoro-(3-phenylphenyl)-6-sulfane Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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